Cas no 75509-69-2 (6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine)

6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine structure
75509-69-2 structure
Product Name:6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine
CAS No:75509-69-2
MF:C11H14N2
MW:174.242262363434
CID:1774118
PubChem ID:3058694
Update Time:2025-04-21

6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine
    • 6-prop-2-enyl-7,8-dihydro-5H-1,6-naphthyridine
    • SCHEMBL11323307
    • DTXSID40226444
    • 5,6,7,8-Tetrahydro-6-allyl-1,6-naphthyridine
    • MHWQLNZJURVJNJ-UHFFFAOYSA-N
    • 1,6-Naphthyridine, 5,6,7,8-tetrahydro-6-(2-propenyl)-
    • 75509-69-2
    • 5,6,7,8-tetrahydro-6-allyl-1,6-naphtyridine
    • 6-(2-Propenyl)-5,6,7,8-Tetrahydro-1,6-naphthyridine
    • Inchi: 1S/C11H14N2/c1-2-7-13-8-5-11-10(9-13)4-3-6-12-11/h2-4,6H,1,5,7-9H2
    • InChI Key: MHWQLNZJURVJNJ-UHFFFAOYSA-N
    • SMILES: N1(CC=C)CC2C=CC=NC=2CC1

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 16.1Ų

6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine Related Literature

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